Cas no 63853-74-7 (5-Methoxy-2-pyrrolidinone)

• Product Name: 5-Methoxy-2-pyrrolidinone
• CAS No: 63853-74-7
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD00192270
• CID: 960964
• PubChem ID: 181561
• Update Time: 2025-05-22

5-Methoxy-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-pyrrolidinone
• 5-Methoxy-2-pyrrolid
• 2-methoxy-5-pyrrolidone
• 5-Methoxy-2-oxopyrrolidine
• 5-methoxy-2-pirrolidinone
• 5-methoxy-2-pyrrolidone
• 5-methoxypyrrolidin-2-one
• 2-Methoxy-3,4-dihydro-2H-pyrrol-5-ol
• EN300-204153
• Pterolactam
• 5-Methoxy-2-pyrrolidinone #
• DTXSID20959021
• CS-0017116
• 38072-88-7
• FG-0405
• 5-Methoxy-2-oxopyrrolidine; 5-Methoxy-2-pyrrolidone;
• 5-methoxy-2-oxo pyrrolidine
• 5-methoxypyrrolidinone
• HY-N1567
• DB-296228
• 5-Methoxybutyrolactam
• (+)-5-Methoxypyrrolidin-2-one
• AKOS006272183
• 63853-74-7
• CHEBI:173415
• MFCD00192270
• SCHEMBL441623
• 5-methoxy pyrrolidin-2-one
• 2-Pyrrolidinone, 5-methoxy-, (+)-
• CS-0255733

• MDL： MFCD00192270
• Inchi： 1S/C5H9NO2/c1-8-5-3-2-4(7)6-5/h5H,2-3H2,1H3,(H,6,7)
• InChI Key： VULIHENHKGDFAB-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(N1)=O

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 52-55°C
• Boiling Point: 87-90°C@0.14Hg
• Solubility: DMSO, Methanol
• PSA: 38.33000
• LogP: 0.19770

5-Methoxy-2-pyrrolidinone Security Information

• Storage Condition：Hygroscopic, Refrigerator, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 5-Methoxy-2-pyrrolidinone

Comprehensive Guide to 5-Methoxy-2-pyrrolidinone (CAS No. 63853-74-7): Properties, Applications, and Industry Insights

5-Methoxy-2-pyrrolidinone (CAS No. 63853-74-7) is a versatile organic compound with a growing presence in pharmaceutical, agrochemical, and specialty chemical industries. This heterocyclic amide, characterized by its methoxy-substituted pyrrolidinone structure, has garnered significant attention due to its unique physicochemical properties and broad utility as a building block in synthetic chemistry. Researchers and manufacturers increasingly seek high-purity 5-Methoxy-2-pyrrolidinone for advanced applications, driving innovation in production methodologies.

The molecular structure of 5-Methoxy-2-pyrrolidinone features a five-membered lactam ring with a methoxy group at the 5-position, contributing to its polar aprotic solvent characteristics. With a molecular formula of C₅H₉NO₂ and molar mass of 115.13 g/mol, this compound exhibits excellent solubility in water and common organic solvents—a property that makes it invaluable in drug formulation and chemical synthesis. Recent studies highlight its role as a green chemistry alternative to traditional solvents, aligning with the industry's shift toward sustainable practices.

In pharmaceutical applications, 5-Methoxy-2-pyrrolidinone 63853-74-7 serves as a critical intermediate for CNS-active compounds and nootropic agents. Its structural similarity to endogenous neurotransmitters has sparked interest in neuropharmacology research, particularly for compounds targeting cognitive enhancement. The compound's low toxicity profile and biocompatibility make it suitable for drug delivery systems, addressing current market demands for safer excipients. Quality specifications for pharma-grade 5-Methoxy-2-pyrrolidinone typically require ≥99% purity with stringent control of residual solvents.

The agrochemical sector utilizes 5-Methoxy-2-pyrrolidinone as a pesticide synergist and plant growth regulator carrier. Its ability to enhance the penetration of active ingredients through cuticular layers has led to formulations with improved crop protection efficiency. Manufacturers are developing environmentally friendly formulations incorporating this compound to meet evolving regulatory standards for sustainable agriculture practices—a key focus area in response to climate change challenges.

From a synthetic chemistry perspective, 5-Methoxy-2-pyrrolidinone CAS 63853-74-7 functions as both a reactant and solvent in microwave-assisted organic synthesis (MAOS). Its high dielectric constant facilitates efficient energy transfer in green synthesis methods, reducing reaction times and improving yields compared to conventional heating. The compound's stability under high-temperature conditions makes it particularly valuable for heterocyclic compound preparation, including the synthesis of biologically active pyrrolidine derivatives.

Analytical characterization of 5-Methoxy-2-pyrrolidinone typically involves GC-MS analysis, HPLC purity testing, and FTIR spectroscopy to verify structural integrity. Advanced techniques like 2D NMR (COSY, HSQC) provide detailed confirmation of the methoxy group positioning and ring conformation. Storage recommendations suggest maintaining the compound in amber glass containers under inert atmosphere to prevent moisture absorption and oxidative degradation, ensuring long-term stability for sensitive applications.

Market trends indicate rising demand for custom synthesis 5-Methoxy-2-pyrrolidinone services, particularly for labeled isotopes (e.g., ¹³C, ¹⁵N) used in metabolic studies. The compound's derivatization potential enables creation of tailored chemical libraries for high-throughput screening in drug discovery. Recent patent literature reveals innovative applications in electronic materials as a precursor for conductive polymers and dielectric layers, expanding its utility beyond traditional chemical domains.

Environmental and safety assessments of 5-Methoxy-2-pyrrolidinone 63853-74-7 demonstrate favorable biodegradation characteristics under standard OECD test conditions. Industrial scale production employs catalytic amidation processes with improved atom economy, reflecting process intensification principles. Quality control protocols emphasize residual catalyst removal and heavy metal screening to meet pharmaceutical excipient standards, addressing increasing regulatory scrutiny on impurity profiling in fine chemicals.

Future research directions for 5-Methoxy-2-pyrrolidinone explore its potential in ionic liquid formulations and supramolecular chemistry applications. The compound's hydrogen bonding capacity and conformational flexibility make it an interesting candidate for molecular recognition systems. As analytical techniques advance, new structure-activity relationships may emerge, potentially unlocking novel applications in material science and biomedical engineering sectors.